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Compound of Interest

Compound Name: Altizide

Cat. No.: B1665743 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

Altizide, tailored for researchers, scientists, and drug development professionals. Adherence to

these procedures is critical for ensuring personnel safety and environmental protection.

Core Disposal Principle
The primary method for the disposal of Altizide is through incineration.[1] Excess, expired, or

waste Altizide should be handled by a licensed hazardous material disposal company.[1] It is

imperative to comply with all federal, state, and local regulations concerning the disposal of this

material.[1] Although Altizide is not classified as a "Hazardous Chemical" under the OSHA

Hazard Communication Standard, it is prudent to handle it with care due to its pharmacological

activity and the potential for toxic fumes under fire conditions.[1]

Data Presentation: Altizide Disposal Summary
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Parameter Guideline Source

Primary Disposal Method
Incineration in a facility with an

afterburner and scrubber.
[1]

Waste Classification

Not classified as a "Hazardous

Chemical" per OSHA 29 CFR

1910.1200. However, it should

be managed as a non-RCRA

pharmaceutical waste.

[1]

Unused/Expired Product
Offer to a licensed hazardous

material disposal company.
[1]

Contaminated Materials
Dispose of in the same manner

as the product itself.
[1]

Environmental Precautions

Avoid discharge into drains,

water courses, or onto the

ground.[1]

Accidental Spills

Sweep up or vacuum spillage

and collect in a suitable

container for disposal. Clean

the surface thoroughly to

remove residual

contamination.[1]

Experimental Protocols: Step-by-Step Disposal
Procedure
The following protocol outlines the steps for the safe disposal of Altizide waste generated in a

laboratory setting.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant

gloves, when handling Altizide waste.[1]
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2. Waste Segregation and Collection:

Solid Waste: Collect solid Altizide, such as unused or expired tablets and contaminated

materials (e.g., weighing papers, gloves, and bench paper), in a designated, leak-proof

container clearly labeled "Non-Hazardous Pharmaceutical Waste for Incineration."

Liquid Waste: If Altizide is in a solution, collect it in a sealed, leak-proof container. Do not

mix with other chemical waste streams unless specifically permitted by your institution's

Environmental Health and Safety (EHS) office.

Sharps Waste: Any sharps contaminated with Altizide (e.g., needles, syringes, or broken

glass) must be disposed of in a designated, puncture-resistant sharps container.

3. Labeling and Storage:

Ensure all waste containers are clearly and accurately labeled with the contents ("Altizide
Waste") and the appropriate hazard warnings.

Store the sealed waste containers in a designated satellite accumulation area within the

laboratory. This area should be secure, away from general lab traffic, and clearly marked.

4. Disposal Arrangement:

Contact your institution's EHS office or a licensed hazardous waste disposal contractor to

arrange for the pickup and disposal of the Altizide waste.

Ensure the disposal vendor will be using incineration as the final disposal method.

Maintain a detailed record of the waste disposal, including the date, quantity, and disposal

vendor, for compliance purposes.

5. Accidental Release Measures:

In case of a spill, avoid generating dust.[1]

Wear appropriate personal protective equipment.[1]
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Sweep or vacuum the spilled material and place it in a suitable, sealed container for

disposal.[1]

Thoroughly clean the spill area to remove any residual contamination.[1]

Prevent the spilled material from entering drains, sewers, or watercourses.[1]

Mandatory Visualization: Altizide Disposal Workflow
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Caption: Workflow for the proper disposal of Altizide waste in a laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of Altizide in a Laboratory Setting].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665743#altizide-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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